1-(4-amino-2-methoxyphenyl)pyrrolidin-2-one hydrochloride
Overview
Description
1-(4-amino-2-methoxyphenyl)pyrrolidin-2-one hydrochloride (4-AMPPH) is an important organic compound that has numerous applications in the fields of chemistry, biochemistry, and pharmacology. 4-AMPPH is a versatile molecule that can be used in the synthesis of various compounds, as well as for the development of drugs and other pharmaceuticals. In addition, 4-AMPPH has been studied for its potential role in the regulation of physiological processes, as well as for its biochemical and physiological effects.
Scientific Research Applications
1-(4-amino-2-methoxyphenyl)pyrrolidin-2-one hydrochloride has been studied for its potential role in the regulation of physiological processes, such as inflammation, pain, and sleep. In addition, it has been studied for its potential role in the treatment of various diseases, such as cancer, Alzheimer’s disease, and Parkinson’s disease. 1-(4-amino-2-methoxyphenyl)pyrrolidin-2-one hydrochloride has also been studied for its potential role in the development of drugs and other pharmaceuticals.
Mechanism of Action
1-(4-amino-2-methoxyphenyl)pyrrolidin-2-one hydrochloride is believed to act as an agonist at the G-protein-coupled receptor (GPCR) system, which is responsible for the regulation of various physiological processes. Specifically, 1-(4-amino-2-methoxyphenyl)pyrrolidin-2-one hydrochloride is believed to activate GPCR pathways, which can lead to the modulation of various physiological processes.
Biochemical and Physiological Effects
1-(4-amino-2-methoxyphenyl)pyrrolidin-2-one hydrochloride has been studied for its potential role in the regulation of various physiological processes. Specifically, 1-(4-amino-2-methoxyphenyl)pyrrolidin-2-one hydrochloride has been studied for its potential role in the regulation of inflammation, pain, and sleep. In addition, 1-(4-amino-2-methoxyphenyl)pyrrolidin-2-one hydrochloride has been studied for its potential role in the treatment of various diseases, such as cancer, Alzheimer’s disease, and Parkinson’s disease.
Advantages and Limitations for Lab Experiments
The use of 1-(4-amino-2-methoxyphenyl)pyrrolidin-2-one hydrochloride in laboratory experiments has several advantages. Specifically, 1-(4-amino-2-methoxyphenyl)pyrrolidin-2-one hydrochloride is a highly efficient and cost-effective molecule that can be used in the synthesis of various compounds. In addition, 1-(4-amino-2-methoxyphenyl)pyrrolidin-2-one hydrochloride has been studied for its potential role in the regulation of various physiological processes, as well as for its potential role in the development of drugs and other pharmaceuticals. However, there are some limitations to the use of 1-(4-amino-2-methoxyphenyl)pyrrolidin-2-one hydrochloride in laboratory experiments. Specifically, 1-(4-amino-2-methoxyphenyl)pyrrolidin-2-one hydrochloride is a relatively new compound, and its effects on various physiological processes are not yet fully understood.
Future Directions
The future directions for 1-(4-amino-2-methoxyphenyl)pyrrolidin-2-one hydrochloride include further research into its potential role in the regulation of various physiological processes, as well as its potential role in the development of drugs and other pharmaceuticals. In addition, further research should be conducted into the biochemical and physiological effects of 1-(4-amino-2-methoxyphenyl)pyrrolidin-2-one hydrochloride, as well as its potential limitations and advantages for laboratory experiments. Finally, further research should be conducted into the potential therapeutic applications of 1-(4-amino-2-methoxyphenyl)pyrrolidin-2-one hydrochloride, including its potential role in the treatment of various diseases.
Synthesis Methods
1-(4-amino-2-methoxyphenyl)pyrrolidin-2-one hydrochloride is synthesized by the reaction of 4-amino-2-methoxyphenylpyrrolidine (AMPP) with hydrochloric acid (HCl). The reaction is conducted at room temperature and yields a white crystalline product. The reaction is highly efficient and yields a high yield of the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-amino-2-methoxyphenyl)pyrrolidin-2-one hydrochloride involves the reaction of 4-amino-2-methoxybenzoic acid with ethyl acetoacetate to form 1-(4-amino-2-methoxyphenyl)-3-oxobutan-2-yl acetate. This intermediate is then reacted with pyrrolidine to form the final product, which is then converted to the hydrochloride salt form.", "Starting Materials": [ "4-amino-2-methoxybenzoic acid", "ethyl acetoacetate", "pyrrolidine", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "ethyl acetate", "water" ], "Reaction": [ "Step 1: 4-amino-2-methoxybenzoic acid is reacted with ethyl acetoacetate in the presence of sodium hydroxide and ethanol to form 1-(4-amino-2-methoxyphenyl)-3-oxobutan-2-yl acetate.", "Step 2: 1-(4-amino-2-methoxyphenyl)-3-oxobutan-2-yl acetate is then reacted with pyrrolidine in the presence of hydrochloric acid and diethyl ether to form 1-(4-amino-2-methoxyphenyl)pyrrolidin-2-one.", "Step 3: The final product is then converted to the hydrochloride salt form by reacting with hydrochloric acid in ethyl acetate and water." ] } | |
CAS RN |
23196-08-9 |
Molecular Formula |
C11H15ClN2O2 |
Molecular Weight |
242.7 |
Purity |
95 |
Origin of Product |
United States |
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